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Compound of Interest

Compound Name: kb-NB142-70

Cat. No.: B608308

Audience: Researchers, scientists, and drug development professionals.

Introduction: kb-NB142-70 is a potent and selective inhibitor of the Protein Kinase D (PKD)
family of serine/threonine kinases.[1][2][3] With ICso values of 28.3 nM, 58.7 nM, and 53.2 nM
for PKD1, PKD2, and PKD3 respectively, it serves as a critical tool in cell signaling research.[1]
[4][5] PKD is implicated in a wide array of biological processes, including cell proliferation,
migration, immune regulation, and membrane trafficking.[6] Due to its role in pathological
processes such as cancer cell growth and invasion, kb-NB142-70 is frequently used in
oncological and cell biology studies.[7] This document provides a detailed protocol for the
preparation, storage, and handling of kb-NB142-70 stock solutions using Dimethyl Sulfoxide
(DMSO) as the solvent.

Compound Data and Properties

All quantitative data for kb-NB142-70 is summarized in the table below. This information is
crucial for accurate stock solution preparation and experimental design.
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Property Value Reference(s)

9-hydroxy-3,4-dihydro-2H-
Chemical Name [1]benzothiolo[2,3-f][1] [2]

[3]thiazepin-5-one

Molecular Formula C11HsNO2S2 [1][3]
Molecular Weight 251.32 g/mol [1][2][6]
CAS Number 1233533-04-4 [1][2]13]

White to gray crystalline
Appearance ) [819]
solid/powder

Purity Typically =98% (via HPLC) [11[3]

Soluble up to 100 mM (25.13
mg/mL). May require

Solubility in DMSO g. ) Y .q [3][8]
sonication for high

concentrations.

i Store at -20°C for long-term
Solid Storage [5][6][8]
(months to years).

Experimental Protocol: Stock Solution Preparation

Materials and Equipment
e kb-NB142-70 solid powder

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)
o Calibrated pipettes and sterile, low-retention pipette tips

« Sterile microcentrifuge tubes or amber glass vials

» Vortex mixer and/or sonicator

» Analytical balance (if weighing is required)
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e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

o kb-NB142-70 is for research use only and is not intended for human or veterinary use.[1][6]
o Handle the compound and DMSO in a well-ventilated area or a chemical fume hood.
o Always wear appropriate PPE to avoid skin and eye contact.

o Consult the Material Safety Data Sheet (MSDS) for comprehensive safety information.[1][2]
[4]

Step-by-Step Calculation for a 10 mM Stock Solution

The most common method is to add a calculated volume of DMSO to a pre-weighed vial of the
compound. The formula to determine the required volume of solvent is:

Volume (uL) = [Mass of Compound (mg) / Molecular Weight ( g/mol )] * 1,000,000 / Desired
Concentration (mM)

Example Calculation: To prepare a 10 mM stock solution from 10 mg of kb-NB142-70 (M.Wt =
251.32).

e Volume (uL) =[10 mg / 251.32 g/mol ] * 1,000,000 / 10 mM
e Volume (uL) = 0.039789 * 100,000
e Volume (uL) = 3979 pL

Therefore, you would add 3.98 mL of DMSO to 10 mg of kb-NB142-70 to get a 10 mM stock
solution.

Procedure

e Preparation: Allow the vial of kb-NB142-70 powder to equilibrate to room temperature for 15-
20 minutes before opening to prevent moisture condensation.

» Collection: Briefly centrifuge the vial to ensure all the powder is collected at the bottom.[10]
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e Solvent Addition: Using a calibrated pipette, carefully add the calculated volume of DMSO
(e.g., 3.98 mL for 10 mg) to the vial.

 Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. A clear solution should be formed.

o Confirmation: Visually inspect the solution against a light source to ensure there are no
visible particulates. If dissolution is slow, brief sonication or gentle warming may be applied.

[2][8]

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide
the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.[4][8]

Storage and Stability

Proper storage is critical to maintain the activity of the kb-NB142-70 stock solution.

. Storage . . .
Solution Type Stability Period Recommendations
Temperature
o Suitable for frequent
Stock Solution in )
-20°C Up to 1 year use. Avoid freeze-
DMSO
thaw cycles.[4][8]
o Recommended for
Stock Solution in
-80°C Up to 2 years long-term storage.[4]

DMSO
[8]

Note: It is generally advised to use freshly prepared solutions for optimal results.[2]

Visualized Workflows and Pathways
Workflow for Stock Solution Preparation
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Caption: Workflow for preparing kb-NB142-70 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note & Protocol: Preparation of kb-NB142-
70 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608308#preparing-kb-nb142-70-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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